Cas no 2091573-20-3 (Phenol, 2-amino-3-chloro-5-nitro-)

Phenol, 2-amino-3-chloro-5-nitro- structure
2091573-20-3 structure
Product Name:Phenol, 2-amino-3-chloro-5-nitro-
CAS No:2091573-20-3
MF:C6H5ClN2O3
MW:188.56850028038
CID:6625191
PubChem ID:12480337
Update Time:2024-01-08

Phenol, 2-amino-3-chloro-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-amino-3-chloro-5-nitro-
    • 2091573-20-3
    • SCHEMBL10699626
    • 2-amino-3-chloro-5-nitrophenol
    • Inchi: 1S/C6H5ClN2O3/c7-4-1-3(9(11)12)2-5(10)6(4)8/h1-2,10H,8H2
    • InChI Key: SEXJZYMVLHRUTA-UHFFFAOYSA-N
    • SMILES: C1(O)=CC([N+]([O-])=O)=CC(Cl)=C1N

Computed Properties

  • Exact Mass: 187.9988697g/mol
  • Monoisotopic Mass: 187.9988697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 92.1Ų

Experimental Properties

  • Density: 1.655±0.06 g/cm3(Predicted)
  • Boiling Point: 350.1±42.0 °C(Predicted)
  • pka: 7.12±0.24(Predicted)
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